Cas no 493035-82-8 ((4-hydroxy-2-methylphenyl)boronic acid)

• Product Name: (4-hydroxy-2-methylphenyl)boronic acid
• CAS No: 493035-82-8
• MF: C₇H₉BO₃
• MW: 151.955562353134
• MDL: MFCD03788424
• CID: 68281
• PubChem ID: 253660451
• Update Time: 2025-10-28

(4-hydroxy-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxy-2-methylphenyl)boronic acid
• 4-Hydroxy-2-methylphenylboronic Acid (contains varying amounts of Anhydride)
• 4-Hydroxy-2-methylbenzeneboronic acid
• 4-Hydroxy-2-methylphenylboronic acid
• (4-Hydroxy-2-methyl)phenylboronic acid
• 4-Hydroxy-2-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
• Boronicacid, (4-hydroxy-2-methylphenyl)- (9CI)
• 4-Borono-3-methylphenol
• 4-Hydroxy-2-methyl phenyl boronic acid
• 2-Borono-5-hydroxytoluene
• BORONIC ACID, (4-HYDROXY-2-METHYLPHENYL)-
• 4-Hydroxy-2-methylphenylboronicacid
• (4-hydroxy-2-methyl-phenyl)boronic Acid
• OYIYNIONWDBJIF-UHFFFAOYSA-N
• m-Methyl-p-(dihydr
• PS-9488
• (4-Hydroxy-2-methyl)phenylboronic acid, AldrichCPR
• 4-Hydroxy-2-methylphenylboronic aicd
• AB16000
• H1495
• D7CWY7WL2G
• SY024938
• Boronic acid, B-(4-hydroxy-2-methylphenyl)-
• AKOS006228814
• DTXSID10378464
• AM803951
• B-(4-Hydroxy-2-methylphenyl)boronic acid
• 493035-82-8
• CS-W000945
• J-515478
• MFCD03788424
• 4-hydroxy-2-methylphenylboronic acid;(4-HYDROXY-2-METHYLPHENYL)BORONIC ACID
• FT-0644742
• 4-hydroxy-2-methylphenyl boronic acid
• A7372
• SCHEMBL481471
• DB-028904
• (4-hydroxy-2-methylphenyl)boronic acid

• MDL： MFCD03788424
• Inchi： 1S/C7H9BO3/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,9-11H,1H3
• InChI Key： OYIYNIONWDBJIF-UHFFFAOYSA-N
• SMILES： OC1C=CC(B(O)O)=C(C)C=1

Computed Properties

• Exact Mass: 152.06400
• Monoisotopic Mass: 152.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Experimental Properties

• Color/Form: Solid
• Density: 1.26
• Melting Point: 100-104 °C
• Boiling Point: 361.4℃ at 760 mmHg
• Flash Point: 172.4oC
• Refractive Index: 1.569
• PSA: 60.69000
• LogP: -0.61960

(4-hydroxy-2-methylphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-hydroxy-2-methylphenyl)boronic acid

Recent Advances in the Application of (4-hydroxy-2-methylphenyl)boronic acid (CAS: 493035-82-8) in Chemical Biology and Pharmaceutical Research

In recent years, (4-hydroxy-2-methylphenyl)boronic acid (CAS: 493035-82-8) has emerged as a versatile compound in chemical biology and pharmaceutical research. This boronic acid derivative has garnered significant attention due to its unique chemical properties, which make it an excellent candidate for various applications, including drug development, targeted therapy, and diagnostic tools. The compound's ability to form reversible covalent bonds with diols and other nucleophiles has been particularly exploited in the design of novel therapeutics and sensors. This research brief aims to summarize the latest findings and advancements related to (4-hydroxy-2-methylphenyl)boronic acid, providing insights into its current and potential future applications.

One of the most notable applications of (4-hydroxy-2-methylphenyl)boronic acid is in the field of targeted drug delivery. Recent studies have demonstrated its efficacy in forming stable complexes with glycoproteins and other biomolecules, enabling the selective delivery of therapeutic agents to specific cells or tissues. For instance, researchers have successfully utilized this compound to develop boronic acid-based prodrugs that release active drugs in response to elevated levels of reactive oxygen species (ROS) in cancer cells. This approach not only enhances the specificity of drug delivery but also minimizes off-target effects, thereby improving therapeutic outcomes.

Another significant area of research involves the use of (4-hydroxy-2-methylphenyl)boronic acid in the development of biosensors. Its ability to bind with high affinity to diol-containing molecules, such as glucose, has been leveraged to create highly sensitive and selective sensors for monitoring glucose levels in biological fluids. Recent advancements in nanotechnology have further enhanced the performance of these sensors, enabling real-time monitoring of glucose with unprecedented accuracy. Such innovations hold great promise for the management of diabetes and other metabolic disorders.

In addition to its applications in drug delivery and biosensing, (4-hydroxy-2-methylphenyl)boronic acid has also been explored as a building block in the synthesis of novel materials. For example, researchers have incorporated this compound into polymeric networks to create stimuli-responsive hydrogels that can undergo reversible changes in their physical properties in response to environmental stimuli, such as pH or temperature. These materials have potential applications in tissue engineering, wound healing, and controlled drug release.

Despite these promising developments, challenges remain in the widespread adoption of (4-hydroxy-2-methylphenyl)boronic acid in clinical and industrial settings. Issues such as stability, bioavailability, and potential toxicity need to be addressed through further research. Nevertheless, the compound's unique properties and versatility make it a valuable tool in the ongoing quest for innovative solutions in chemical biology and pharmaceutical research. Future studies are expected to uncover new applications and refine existing ones, solidifying its role as a key player in these fields.